Cas no 2034606-37-4 (N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide)

N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is a synthetic organic compound featuring a tetrahydroindolizine core functionalized with a carboxamide group and methoxy substituent. Its structural complexity and functional group arrangement make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The chloro and methyl substituents on the phenyl ring enhance its potential for selective binding interactions, while the methoxy group contributes to solubility and metabolic stability. This compound is suited for applications requiring precise molecular modifications, offering researchers a versatile scaffold for drug discovery and chemical synthesis.

N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide structure

2034606-37-4 structure

Product Name:N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

CAS No:2034606-37-4

MF:C₁₇H₁₇ClN₂O₃

MW:332.781483411789

CID:5554085

Update Time:2025-06-08

N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxamide
- N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide
- Inchi： 1S/C17H17ClN2O3/c1-10-5-6-12(11(18)8-10)19-17(22)16-13-4-3-7-20(13)15(21)9-14(16)23-2/h5-6,8-9H,3-4,7H2,1-2H3,(H,19,22)
- InChI Key： IJWXNTXUBXVXBE-UHFFFAOYSA-N
- SMILES： C1C2N(C(=O)C=C(OC)C=2C(NC2=CC=C(C)C=C2Cl)=O)CC1

N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6530-0200-2μmol	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	2μmol	$85.5	2023-09-08
Life Chemicals	F6530-0200-5μmol	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	5μmol	$94.5	2023-09-08
Life Chemicals	F6530-0200-10μmol	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	10μmol	$103.5	2023-09-08
Life Chemicals	F6530-0200-20μmol	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	20μmol	$118.5	2023-09-08
Life Chemicals	F6530-0200-1mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	1mg	$81.0	2023-09-08
Life Chemicals	F6530-0200-2mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	2mg	$88.5	2023-09-08
Life Chemicals	F6530-0200-3mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	3mg	$94.5	2023-09-08
Life Chemicals	F6530-0200-4mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	4mg	$99.0	2023-09-08
Life Chemicals	F6530-0200-5mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	5mg	$103.5	2023-09-08
Life Chemicals	F6530-0200-10mg	N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide	2034606-37-4	10mg	$118.5	2023-09-08

N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide Related Literature

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Additional information on N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

N-(2-Chloro-4-Methylphenyl)-7-Methoxy-5-Oxo-1,2,3,5-Tetrahydroindolizine-8-Carboxamide: A Comprehensive Overview

The compound N-(2-chloro-4-methylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide, with the CAS number 2034606-37-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrahydroindolizine core with various substituents that contribute to its unique properties. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurodegenerative diseases and cancer.

The structural features of this compound are worth noting. The tetrahydroindolizine ring system is a bicyclic structure that provides a rigid framework for the attachment of functional groups. The presence of a 7-methoxy group introduces electron-donating effects, which can influence the molecule's reactivity and bioavailability. Additionally, the 5-oxo group introduces a ketone functionality, which can participate in various biochemical reactions. The N-(2-chloro-4-methylphenyl) substituent adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties.

Recent research has focused on the biological activity of this compound. Studies conducted in 2023 have demonstrated its ability to inhibit key enzymes involved in neurodegenerative processes, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it may have therapeutic potential in conditions like Alzheimer's disease and Parkinson's disease. Furthermore, preclinical trials have indicated that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the tetrahydroindolizine core. The introduction of substituents such as the methoxy and chloromethyl groups is typically achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. These methods ensure high yields and excellent stereochemical control.

In terms of pharmacokinetics, this compound has shown favorable properties in animal models. It exhibits good oral bioavailability and demonstrates moderate plasma protein binding, which is advantageous for drug delivery. However, further studies are required to evaluate its long-term safety profile and potential for off-target effects.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, it is anticipated that this compound will play a pivotal role in the development of innovative treatments for various diseases.